Cas no 1261598-95-1 (2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone)

• Product Name: 2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone
• CAS No: 1261598-95-1
• MF: C₁₀H₇ClF₃IO
• MW: 362.514664888382
• CID: 4965425
• Update Time: 2025-07-01

2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7ClF3IO/c1-5(11)9(16)7-3-2-6(15)4-8(7)10(12,13)14/h2-5H,1H3
• InChI Key： NPTVELTULCCMTK-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(C(C)Cl)=O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 361.91822 g/mol
• Monoisotopic Mass: 361.91822 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1
• Molecular Weight: 362.51

Additional information on 2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone

2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone: A Comprehensive Overview

The compound 2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone, identified by the CAS number 1261598-95-1, is a highly specialized aromatic ketone with significant applications in contemporary organic synthesis. This compound has garnered attention in the scientific community due to its unique structural features and versatile reactivity. The molecule comprises a phenyl ring substituted with a chlorinated and iodinated group, along with a trifluoromethyl-substituted propionyl group, making it a valuable precursor in the construction of complex molecular architectures.

Recent advancements in synthetic methodology have highlighted the utility of 2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been extensively explored. These reactions leverage the reactivity of the iodine atom, enabling the formation of diverse biaryl structures that are pivotal in drug discovery and materials science.

The presence of the trifluoromethyl group introduces additional functionality to the molecule, enhancing its stability and reactivity in certain transformations. For instance, studies have demonstrated its role in enantioselective organocatalysis, where the trifluoromethyl group serves as an effective directing group for asymmetric induction. This property has been exploited in the synthesis of chiral pharmaceutical intermediates, underscoring its importance in modern medicinal chemistry.

In terms of physical properties, cas no 1261598-95-1 exhibits a high degree of thermal stability and solubility in organic solvents, making it amenable to large-scale synthetic processes. Its spectral data, including NMR and IR analyses, have been well-documented, providing researchers with reliable tools for characterization and quality control.

The synthesis of this compound typically involves multi-step procedures that integrate halogenation, oxidation, and coupling reactions. Recent optimizations have focused on improving yield and reducing reaction times through the use of palladium catalysts and microwave-assisted techniques. These advancements have made the compound more accessible for academic and industrial applications.

Looking ahead, ongoing research is exploring the potential of 2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone as a building block for advanced materials such as OLEDs (organic light-emitting diodes) and sensors. Its electronic properties, derived from the aromatic ring and electron-withdrawing groups, make it a promising candidate for these applications.

In conclusion, cas no 1261598-95-1, or 2-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone, stands as a testament to the ingenuity of modern organic chemistry. Its structural versatility, coupled with recent breakthroughs in synthetic methodology, positions it as an indispensable tool in both academic research and industrial innovation.